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Compound of Interest

Compound Name: Acetylacetone

Cat. No.: B045752

An In-depth Technical Guide to the Laboratory Safety and Handling of Acetylacetone

Introduction

Acetylacetone (systematic name: pentane-2,4-dione) is a versatile organic compound widely
utilized by researchers, scientists, and drug development professionals.[1] It serves as a crucial
building block in the synthesis of heterocyclic compounds and as a bidentate ligand in the
formation of metal acetylacetonate complexes.[1][2] While indispensable in many applications,
acetylacetone presents significant health and safety hazards, including flammability and
toxicity.[3][4] This guide provides a comprehensive overview of the essential safety protocols,
handling procedures, and emergency responses required for the safe laboratory use of
acetylacetone.

Chemical and Physical Properties

Acetylacetone is a colorless or slightly yellowish liquid with a distinct acrid or putrid odor.[3][5]
It exists as a dynamic equilibrium between its keto and enol tautomers.[1] The enol form is
generally favored in nonpolar solvents, while the keto form becomes more prevalent in polar
solvents like water.[1]
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Property Value Source
Molecular Formula CsHsO2 [41[6]
Molar Mass 100.12 g/mol [6]
Appearance Colorless to yellowish liquid [51[7]
Boiling Point 139.5-140.4 °C [8]
Melting Point -23 °C [1]
Flash Point 35 °C (95.6 kPa) [8]
Auto-ignition Temperature 390 °C (960.6 hPa) [8]
Density 0.97 - 0.975 g/cm? at 20-25 °C [8]
Vapor Pressure 7.9 hPa at 20 °C [8]
Water Solubility <155.2 g/L at 20 °C [8]
Explosion Limits 2.4% (LEL) - 11.6% (UEL) [819]
n-octanol/water (log KOW) 0.68 [8]

Hazard Identification and Toxicology

Acetylacetone is classified as a hazardous substance due to its flammability and toxicity.[3][4]
It is harmful if swallowed and toxic in contact with skin or if inhaled.[3][8][10]

GHS Hazard Statements:

e H226: Flammable liquid and vapour.[3][4][10]

e H302: Harmful if swallowed.[3][4][10]

e H311 + H331: Toxic in contact with skin or if inhaled.[3][8][10]

Symptoms of exposure can include headache, nausea, vomiting, dizziness, and sensory
retardation.[5] Inhalation may lead to vertigo, cough, and dyspnoea, while prolonged skin
contact can cause irritation.[10]
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Toxicity Endpoint Value Species Source
LD50 Oral 570 mg/kg Rat [6][8][10]
LD50 Dermal 790 mg/kg Rabbit [6][8][10]
LC50 Inhalation 5.1 mg/L/4h (vapour) Rat [6][8][10]

Engineering Controls and Personal Protective
Equipment (PPE)

To minimize exposure risk, a hierarchy of controls should be implemented. Engineering controls

are the most effective, followed by administrative controls and, finally, personal protective

equipment.
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Hierarchy of Controls for Acetylacetone

Elimination
(Most Effective)

Substitution

Engineering Controls
(e.g., Fume Hood)

Administrative Controls
(e.g., SOPs, Training)

Personal Protective Equipment (PPE)

(Least Effective)

Exposure Occurs

Ii 'oute of Exposu#

Y Y

Inhalation | | Skin Contact

Eye Contact | | Ingestion

1. Move to fresh air. 1. Immediately remove all contaminated clothing. 1. Rinse cautiously with water for several minutes. 1. Do NOT induce vomiting.

2. If not breathing, give artificial respiration. 2. Wash skin with plenty of soap and water. 2. Remove contact lenses, if present and easy to do.
3. Call a physician immediately. 3. Take victim to hospital. 3. Seek medical advice.

2. Rinse mouth with water (if conscious).
3. Call a physician immediately.
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Spill Detected

Alert personnel
Evacuate area

:

Don appropriate PPE
(Gloves, Goggles, Respirator)

;

Remove all ignition sources

Contain spill with absorbent material
(e.g., sand, diatomaceous earth)

Carefully absorb liquid

Collect absorbed material using
non-sparking tools

Place in a closed, labeled container
for hazardous waste disposal

Ventilate area and wash spill site
after material pickup is complete

Restock spill kit
Report incident

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://en.wikipedia.org/wiki/Acetylacetone
https://www.magritek.com/wp-content/uploads/2015/03/Lab-Manual-Metal-acetylacetonate-Complexes-web.pdf
https://www.pentachemicals.eu/data/Bezpecnostni_listy/en/Acetylacetone_0009_6.0.pdf
https://www.cdhfinechemical.com/images/product/msds/37_1905049854_AcetylAcetone-CASNO-123-54-6-MSDS.pdf
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB2179401.htm
https://isnap.nd.edu/assets/228685/acetylacetone.pdf
https://www.osha.gov/chemicaldata/1023
https://www.osha.gov/chemicaldata/1023
https://www.carlroth.com/medias/SDB-6716-MT-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wzNTI4MjJ8YXBwbGljYXRpb24vcGRmfGFHSTVMMmhpT0M4NU1UZ3dOemszTVRBNE1qVTBMMU5FUWw4Mk56RTJYMDFVWDBWT0xuQmtaZ3w4Y2M3ZGU4ZGJhZDU3MDY1OGMwMzRhMWI5OGVhYTVjN2VhN2NmZGZiYTY3NmViNmQ2ODhkMmFkM2Y5YTJhMTVj
https://cameochemicals.noaa.gov/chris/ATA.pdf
https://www.carlroth.com/medias/SDB-6716-DE-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wzNTk3MjR8YXBwbGljYXRpb24vcGRmfGFEQTNMMmhtT1M4NU1qQTJOelUwTXpjM056VTRMMU5FUWw4Mk56RTJYMFJGWDBWT0xuQmtaZ3xhNGEyYzE4YjIxMTE2YWJkZjlkMTM1Y2IxMDMxMzYxNWRjY2RmYjljZmIyNTJkNjNkNTYyYjEyOWU2MjQyNmM2
https://www.benchchem.com/product/b045752#laboratory-safety-and-handling-procedures-for-acetylacetone
https://www.benchchem.com/product/b045752#laboratory-safety-and-handling-procedures-for-acetylacetone
https://www.benchchem.com/product/b045752#laboratory-safety-and-handling-procedures-for-acetylacetone
https://www.benchchem.com/product/b045752#laboratory-safety-and-handling-procedures-for-acetylacetone
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b045752?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b045752?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

717

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b045752?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

